Cas no 849217-48-7 (1-((4-Fluorophenyl)carbamoyl)cyclopropanecarboxylic acid)

1-((4-Fluorophenyl)carbamoyl)cyclopropanecarboxylic acid structure

849217-48-7 structure

Product Name:1-((4-Fluorophenyl)carbamoyl)cyclopropanecarboxylic acid

CAS No:849217-48-7

Molecular Formula:C₁₁H₁₀FNO₃

Molecular Weight:223.200406551361

MDL:MFCD11226313

CID:665851

PubChem ID:354334439

1-((4-Fluorophenyl)carbamoyl)cyclopropanecarboxylic acid Properties

Names and Identifiers

- 1-((4-Fluorophenyl)carbamoyl)cyclopropanecarboxylic acid
- 1-[(4-Fluorophenyl)carbamoyl]cyclopropanecarboxylic Acid
- 1-(4-FLUOROPHENYLCARBAMOYL)CYCLOPROPANECARBOXYLIC ACID
- 1-[(4-fluorophenyl)carbamoyl]cyclopropane-1-carboxylic acid
- 1-[[(4-fluorophenyl)amino]carbonyl]Cyclopropanecarboxylic acid
- Cyclopropanecarboxylic acid, 1-[[(4-fluorophenyl)amino]carbonyl]-
- 1-(4-fluoro-phenylcarbamoyl}-cyclopropanecarboxylic acid
- 1-(4-fluoro-phenylcarbamoyl)-cyclopropanecarboxylic acid
- 1-((4-fluorophenyl)carbamoyl)cyclopropane-1-carboxylic acid
- InterMediate of Cab
- 1-[[(4-Fluorophenyl)amino]carbonyl]cyclopropanecarboxylic acid (ACI)
- AC-29722
- F1083
- 1-(((4-Fluorophenyl)amino)carbonyl)cyclopropanecarboxylic acid
- AKOS008151310
- InterMediate of Cabozantinib
- EN300-58849
- 1-((4-Fluorophenyl)carbamoyl)cyclopropanecarboxylic Acid;Cyclopropanecarboxylic acid, 1-[[(4-fluorophenyl)amino]carbonyl]- (9CI, ACI); 1-[[(4-Fluorophenyl)amino]carbonyl]cyclopropanecarboxylic acid (ACI); 1-(4-Fluorophenylcarbamoyl)cyclopropanecarboxylic acid
- SCHEMBL105644
- CS-W019220
- 1-((4-fluorophenyl)carbamoyl)-cyclopropanecarboxylic acid
- 1-(4-fluorophenylcarbamoyl)-cyclopropanecarboxylic acid
- J-503319
- 1-((4-Fluorophenyl)carbamoyl)cyclopropanecarboxylicacid
- BCP15333
- MFCD11226313
- Cyclopropanecarboxylic acid, 1-(((4-fluorophenyl)amino)carbonyl)-
- 849217-48-7
- UNII-8P43N3DM5Y
- ((4-fluorophenyl)carbamoyl)cyclopropanecarboxylic acid
- 1-((4-fluorophenyl)carbamoyl)cyclopropane carboxylic acid
- 1-{[(4-fluorophenyl)amino]carbonyl}cyclopropanecarboxylic acid
- 1-((4-fluorophenyl)carbamoyl) -cyclopropanecarboxylic acid
- DB-345082
- 1-(4-fluorophenylaminocarbonyl)cyclopropanecarboxylic acid
- SB17898
- DTXSID00610608
- 1-((4-fluorophenyl)carbamoyl) cyclopropanecarboxylic acid
- 8P43N3DM5Y
- Z877368600
- DS-14316
- 1-[(4-fluorophenyl)carbamoyl]cyclopropanecarboxylic acid
- SY047869
- +Expand
- MDL： MFCD11226313
- InChIKey： PFMAFXYUHZDKPY-UHFFFAOYSA-N
- Inchi： 1S/C11H10FNO3/c12-7-1-3-8(4-2-7)13-9(14)11(5-6-11)10(15)16/h1-4H,5-6H2,(H,13,14)(H,15,16)
- SMILES： O=C(C1(CC1)C(NC1C=CC(F)=CC=1)=O)O

Computed Properties

Exact Mass: 223.06400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 223.06447134g/mol
Heavy Atom Count: 16
Complexity: 306
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 66.4

Experimental Properties

LogP: 1.70200
PSA: 66.40000
Melting Point: 173.0 to 177.0 deg-C
Density: 1.521

1-((4-Fluorophenyl)carbamoyl)cyclopropanecarboxylic acid Security Information

Symbol: GHS07
Safety Instruction： H303+H313+H333
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Sealed in dry,Room Temperature
Signal Word：Warning

1-((4-Fluorophenyl)carbamoyl)cyclopropanecarboxylic acid Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-((4-Fluorophenyl)carbamoyl)cyclopropanecarboxylic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004M1X-250mg	1-((4-Fluorophenyl)carbamoyl)cyclopropanecarboxylic acid	849217-48-7	98%	250mg	$4.00	2024-04-21
A2B Chem LLC	AC14405-250mg	1-((4-Fluorophenyl)carbamoyl)cyclopropanecarboxylic acid	849217-48-7	98%	250mg	$4.00	2024-04-19
abcr	AB438596-1 g	1-((4-Fluorophenyl)carbamoyl)cyclopropanecarboxylic acid; .	849217-48-7		1g	€72.90	2023-05-18
Alichem	A019115052-25g	1-((4-Fluorophenyl)carbamoyl)cyclopropanecarboxylic acid	849217-48-7	98%	25g	$242.40	2023-08-31
Ambeed	A192509-250mg	1-((4-Fluorophenyl)carbamoyl)cyclopropanecarboxylic acid	849217-48-7	98%	250mg	$5.0	2024-07-24
Enamine	EN300-58849-0.05g	1-[(4-fluorophenyl)carbamoyl]cyclopropane-1-carboxylic acid	849217-48-7	95%	0.05g	$19.0	2023-04-20
eNovation Chemicals LLC	D574074-100g	1-((4-Fluorophenyl)carbamoyl)cyclopropanecarboxylic acid	849217-48-7	97%	100g	$800	2022-09-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC12822-100g	1-((4-fluorophenyl)carbamoyl)cyclopropanecarboxylic acid	849217-48-7	95%	100g	$490	2023-09-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ7398-10G	1-((4-Fluorophenyl)carbamoyl)cyclopropanecarboxylic acid	849217-48-7	97%	10g	￥ 151.00	2023-04-13
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F156735-10g	1-((4-Fluorophenyl)carbamoyl)cyclopropanecarboxylic acid	849217-48-7	>98.0%(HPLC)(T)	10g	¥445.90	2023-09-02

1-((4-Fluorophenyl)carbamoyl)cyclopropanecarboxylic acid Synthesis

Synthetic Circuit 1

598-10-7

371-40-4

849217-48-7

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; < 10 °C
1.2 Reagents: Thionyl chloride ; < 8 °C; 1 h, < 5 °C
1.3 Solvents: Tetrahydrofuran ; < 8 °C; 3 h, 0 °C

Reference

A New Synthesis of Cabozantinib

Fang, Ran; Wang, Bin; Zhao, Zhiwei; Yin, Lingfeng; Wang, Han; et al, Organic Preparations and Procedures International, 2019, 51(4), 381-387

Synthetic Circuit 2

598-10-7

371-40-4

849217-48-7

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 30 min, 0 °C
1.2 Reagents: Thionyl chloride ; 30 min, 0 °C
1.3 Solvents: Tetrahydrofuran ; 1.5 h, 0 °C
1.4 Reagents: Sodium hydroxide Solvents: Ethyl acetate , Water ; 15 min, 0 °C
1.5 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 4, 0 °C

Reference

Synthesis of N-(4-fluorophenyl)-N-(4-phenoxyphenyl)cyclopropane-1,1-dicarboxamide

Song, Pan-pan; Zhang, Shou-guo; Peng, Tao; Wen, Xiao-xue; Ming, Yan; et al, Zhongguo Shenghua Yaowu Zazhi, 2015, 35(9), 4-7